![molecular formula CH2Br2 B7768877 Dibromomethane CAS No. 4371-77-1](/img/structure/B7768877.png)
Dibromomethane
Overview
Description
Dibromomethane, also known as methylene bromide or methylene dibromide, is a halomethane with the formula CH2Br2 . It is slightly soluble in water but very soluble in organic solvents . It appears as a colorless to yellow liquid .
Synthesis Analysis
This compound is prepared commercially from dichloromethane via bromochloromethane . The reaction involves the following steps :In the laboratory, it can be prepared from bromoform using sodium arsenite and sodium hydroxide .
Molecular Structure Analysis
The molecular formula of this compound is CH2Br2 . Its molecular weight is 173.835 . The 3D structure of this compound can be viewed using Java or Javascript .Chemical Reactions Analysis
This compound is used in organic synthesis, often as a 1H-NMR internal standard . It is a convenient agent for converting catechols to their methylenedioxy derivatives .Physical And Chemical Properties Analysis
This compound has a molar mass of 173.835 g·mol−1 . It is a colorless to yellow liquid with a density of 2.477 g⋅mL−1 . It has a melting point of −52.70 °C and a boiling point of 96 to 98 °C . It is slightly soluble in water but very soluble in organic solvents .Scientific Research Applications
Pesticide Compounding and Fire-Retardant Properties : Dibromomethane is used in pesticide compounding due to its high efficiency, low residues, and broad-spectrum antibacterial properties. It's also utilized as a fire retardant in polymers, significantly reducing the heat released during burning. However, its production demands high technical processes, often resulting in low outputs, which limits its widespread manufacture (Xiao Guang, 2010).
Synthesis of Functionalized Phosphinates, Phosphonates, and Phosphates : In chemical synthesis, this compound is effective for the alkylation of P(O)OH compounds with amines through C–N bond cleavage. This process enables the synthesis of a range of functionalized phosphinates, phosphonates, and phosphates, offering moderate to good yields (K. Zeng et al., 2016).
Inducing Metamorphosis in Sea Urchins : this compound (DBM) has been identified as a chemical inducer for the larval metamorphosis of sea urchins. It shows an instantaneous effect on larvae, significantly increasing the rate of metamorphosis in species like Strongylocentrotus nudus and Strongylocentrotus intermedius (Y. Agatsuma et al., 2006).
Metabolism to Carbon Monoxide : In biological systems, this compound can be metabolized to carbon monoxide and inorganic bromide. This biotransformation involves cytochrome P-450 and is dependent on factors like microsomal protein concentration, pH, and temperature (V. Kubic et al., 1974).
Photolysis Research : this compound is a precursor used to characterize absorption signatures of radical species in photolysis studies. For instance, its use in acetonitrile helps in capturing the bromomethyl radical and bromine-atom charge transfer complex (S. Pal et al., 2011).
Molecular Structure Analysis : Research has also focused on the molecular structure of this compound, analyzing its rotational and centrifugal distortion constants, which contribute to understanding its chemical behavior and interactions (R. Davis & M. Gerry, 1985).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Dibromomethane, also known as methylene bromide or methylene dibromide, is a halomethane with the formula CH2Br2 . It primarily targets organic compounds, particularly those containing carbon-carbon double bonds . It is used in organic synthesis as a solvent, gauge fluid, and often as a 1H-NMR internal standard . It conveniently converts polyols (such as catechols) to their methylenedioxy derivatives, and bromomethylenates enolates .
Mode of Action
This compound’s mode of action is primarily through the process of bromination . This involves a chain reaction where for every reactive species you start off with, a new one is generated at the end . This keeps the process going and is known as free radical substitution or a free radical chain reaction . The reaction between methane and bromine happens in the presence of ultraviolet light .
Biochemical Pathways
It is known that this compound is used in the production of other industrial chemicals . It is also used to convert polyols to their methylenedioxy derivatives, and bromomethylenates enolates .
Pharmacokinetics
It is known that this compound can be absorbed into the body following inhalation, ingestion, or prolonged skin exposure . This can cause various health effects, including dizziness, drowsiness, headache, and heart, kidney, and liver problems .
Result of Action
Inhalation of this compound can cause anesthetic effects, nausea, and drunkenness . Contact with skin and eyes can cause skin irritation . Prolonged skin contact can cause chemical burns . In severe cases, an accumulation of fluid in the lungs may occur .
Action Environment
This compound is slightly soluble in water but very soluble in organic solvents . It is a colorless liquid that is denser than water . It is released into the environment during its production and use . The general public may be exposed to very low levels of this compound as a contaminant in air or drinking water . Exposure to this compound is more likely to occur in an occupational setting .
Biochemical Analysis
. . .
Biochemical Properties
Dibromomethane plays a significant role in biochemical reactions. It conveniently converts polyols (such as catechols) to their methylenedioxy derivatives, and bromomethylenates enolates . It is a much cheaper precursor to a Simmons-Smith-type reagent than diiodomethane .
Cellular Effects
It has been found to show dose-dependent mutagenic responses in certain assays .
Molecular Mechanism
It is known to interact with various biomolecules, potentially leading to changes in gene expression and enzyme activity .
Metabolic Pathways
properties
IUPAC Name |
dibromomethane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH2Br2/c2-1-3/h1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJBFPHVGVWTDIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH2Br2 | |
Record name | DIBROMOMETHANE | |
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Record name | DIBROMOMETHANE | |
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DSSTOX Substance ID |
DTXSID4021557 | |
Record name | Dibromomethane | |
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Molecular Weight |
173.83 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dibromomethane appears as a colorless liquid with a pleasant odor. Insoluble in water and denser than water. May be toxic by ingestion. Used as a solvent and as a motor fuel., Liquid, Colorless liquid with a sweet, pleasant odor; [CHRIS] Clear colorless liquid; [Sigma-Aldrich MSDS], COLOURLESS LIQUID. | |
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Boiling Point |
206.6 °F at 760 mmHg (USCG, 1999), 97 °C | |
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Solubility |
11.70 g/1000 g water @ 15 °C; 11.93 g/1000 g water @ 30 °C, Miscible with chloroform, alcohol, ether, acetone, > 10% in acetone, > 10% in ether, For more Solubility (Complete) data for DIBROMOMETHANE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 15 °C: 1.2 (moderate) | |
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Density |
2.497 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.4969 g/cc @ 20 °C, Relative density (water = 1): 2.5 | |
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Vapor Density |
6.05 (Air= 1), Relative vapor density (air = 1): 6.0 | |
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Vapor Pressure |
87.89 mmHg (USCG, 1999), 44.4 [mmHg], Vapor pressure: 40 mm Hg @ 23.3 °C, 44.4 mm Hg @ 25 °C, Vapor pressure, kPa at 20 °C: 4.7 | |
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Color/Form |
Clear, colorless liquid | |
CAS RN |
74-95-3, 4371-77-1 | |
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Melting Point |
-62.5 °F (USCG, 1999), -52.5 °C, -52.7 °C | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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